Cas no 62642-68-6 (Benzoic acid, 4-[(4-pyridinylamino)methyl]-)

• Product Name: Benzoic acid, 4-[(4-pyridinylamino)methyl]-
• CAS No: 62642-68-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 436765
• PubChem ID: 12299010
• Update Time: 2025-06-09

Benzoic acid, 4-[(4-pyridinylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-pyridinylamino)methyl]-
• 4-[(pyridin-4-ylamino)methyl]benzoic acid
• SCHEMBL9494446
• EN300-49986
• 4-{[(pyridin-4-yl)amino]methyl}benzoic acid
• 4-{[(pyridin-4-yl)amino]methyl}benzoicacid
• AKOS000195888
• DTXSID60486109
• 62642-68-6

• Inchi： 1S/C13H12N2O2/c16-13(17)11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12/h1-8H,9H2,(H,14,15)(H,16,17)
• InChI Key： ZJJLFCGQWMKQPM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CNC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22

Additional information on Benzoic acid, 4-[(4-pyridinylamino)methyl]-

Exploring Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6): Properties, Applications, and Innovations

Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 4-pyridinylamino moiety, exhibits versatile properties suitable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug development, material science, and bioactive molecule synthesis, aligning with the growing demand for innovative chemical entities in sustainable and precision medicine.

The compound’s structural features, including its hydrogen-bonding capabilities and aromatic interactions, make it a valuable intermediate in synthesizing complex molecules. Recent studies highlight its role in designing targeted therapeutics, particularly in oncology and neurology, where its ability to modulate specific biological pathways is under investigation. Additionally, its solubility profile and stability under physiological conditions are critical factors driving its adoption in formulation science.

From an industrial perspective, Benzoic acid, 4-[(4-pyridinylamino)methyl]- is often discussed in the context of green chemistry and process optimization. With sustainability becoming a cornerstone of modern chemical manufacturing, this compound’s potential for low-waste synthesis and catalytic applications is being rigorously explored. Innovations such as flow chemistry and enzymatic catalysis are being tested to enhance its production efficiency, addressing the industry’s push toward eco-friendly methodologies.

Beyond its scientific merits, the compound’s nomenclature—4-[(4-pyridinylamino)methyl]benzoic acid—often sparks curiosity among chemists and students alike. Clarifying its IUPAC naming conventions and structural isomers is a frequent topic in academic forums, reflecting the broader interest in chemical literacy and nomenclature accuracy. This aligns with trending searches on platforms like Google and AI-driven tools, where users seek detailed explanations of complex chemical names and their functional group relationships.

In summary, Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6) represents a convergence of pharmaceutical relevance, industrial applicability, and academic intrigue. As research continues to uncover its multifaceted roles, this compound is poised to remain a focal point in discussions about next-generation chemical innovation and interdisciplinary science.